Cas no 446255-38-5 (1,2,3,4,5-Pentabromo-6-(2,3,4-tribromophenoxy)benzene)

• Product Name: 1,2,3,4,5-Pentabromo-6-(2,3,4-tribromophenoxy)benzene
• CAS No: 446255-38-5
• Molecular Formula: C₁₂H₂OBr₈
• Molecular Weight: 801.375680000001
• CID: 327663
• PubChem ID: 13847957

1,2,3,4,5-Pentabromo-6-(2,3,4-tribromophenoxy)benzene Properties

Names and Identifiers

• Benzene,1,2,3,4,5-pentabromo-6-(2,3,4-tribromophenoxy)-
• 1,2,3,4,5-Pentabromo-6-(2,3,4-tribromophenoxy)benzene
• 1,2,3,4,5-Pentabromo
• 2,2',3,3',4,4',5,6-Octabromodiphenyl ether
• BDE 195
• Benzene,1,2,3,4,5-pentabromo-6-(2,3,4-tribromophenoxy)
• Benzene,pentabromo(2,3,4-tribromophenoxy)
• Pentabromo(2,3,4-tribromophenoxy)-benzene
• UNII-EWT046P97I
• PBDE 195
• EWT046P97I
• Benzene, 1,2,3,4,5-pentabromo-6-(2,3,4-tribromophenoxy)-
• NS00076538
• Octabrom-diphenylether
• 446255-38-5
• Benzene, pentabromo(2,3,4-tribromophenoxy)-
• SCHEMBL165195
• Q27277400
• DTXSID4074774

• InChIKey： GPQLSLKPHQEEOP-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H2Br8O/c13-3-1-2-4(6(15)5(3)14)21-12-10(19)8(17)7(16)9(18)11(12)20/h1-2H
• SMILES： BrC1C(OC2C=CC(Br)=C(Br)C=2Br)=C(Br)C(Br)=C(Br)C=1Br

Computed Properties

• Exact Mass: 793.35700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 793.35727g/mol
• Heavy Atom Count: 21
• Complexity: 342
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• LogP: 9.57890
• PSA: 9.23000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers